2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate

• IUPAC Name: (2-methoxyphenyl) 2-(1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C17H13NO5/c1-22-13-8-4-5-9-14(13)23-15(19)10-18-16(20)11-6-2-3-7-12(11)17(18)21/h2-9H,10H2,1H3
• InChI Key: JZJLIZGLTVYDCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H13NO5
• DSSTOX Substance ID: DTXSID901183543
• Molecular Weight: 311.29 g/mol
• CAS RN: 33845-23-7

Description

Synthesis Analysis

The synthesis of compounds related to "2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate" involves innovative methods to obtain derivatives with potential applications. For instance, a novel synthon for the synthesis of 1,3-terphenyls from aryl ketones, which shares a similar synthetic route, was developed using a ring transformation reaction approach, providing a pathway for symmetrical, unsymmetrical, and heteroaryl terphenyls in a single step (Ram & Goel, 1996).

Molecular Structure Analysis

The molecular and supramolecular structures of compounds closely related to "2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate" have been studied, revealing significant insights into their conformation. For example, the analysis of two isomeric Diels-Alder adducts showed the importance of C-H...X (X = O and π) hydrogen bonds and perpendicular dipole carbonyl-carbonyl interactions in directing the supramolecular structure (Trujillo-Ferrara et al., 2006).

Chemical Reactions and Properties

The chemical reactivity and properties of related compounds highlight the versatility and potential applications of "2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate." For instance, the preparation of a Z-isomer of a similar compound, demonstrating its utility in the synthesis of clinically useful cephem antibiotics, showcases the specific reactivity patterns and the importance of stereochemistry in medicinal chemistry applications (Tatsuta et al., 1994).

Physical Properties Analysis

Research on related compounds has provided valuable data on physical properties such as crystal structure, which are essential for understanding the behavior of "2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate" in various conditions. The detailed crystal structure analysis of a depside derivative offers insights into the arrangement of molecules in the solid state, which can inform applications in materials science and drug design (Lv et al., 2009).

Chemical Properties Analysis

The chemical properties of compounds akin to "2-methoxyphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate" are crucial for their functional applications. For example, the novel synthesis of a benzamide derivative and its detailed molecular structure, antioxidant activity analysis, and theoretical calculations using DFT provide comprehensive insights into the chemical behavior and potential utility of these compounds (Demir et al., 2015).